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Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B3428614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
Methylnonane, a branched-chain alkane. The information is presented to be of maximal utility
to professionals in research and development.

Core Molecular Data

The fundamental molecular characteristics of 2-Methylnonane are summarized below. These
values are foundational for a wide range of scientific applications, from reaction stoichiometry
to analytical method development.

Parameter Value Source
Molecular Formula CioH22 [L112][31[41[5]
Molar Mass 142.28 g/mol [11[2][4]1[5](6]
Monoisotopic Mass 142.172150702 Da [1]

Determination of Molecular Formula and Weight:
Experimental Methodology

The molecular formula and weight of organic compounds like 2-Methylnonane are typically
determined using a combination of mass spectrometry and elemental analysis. While a
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specific, detailed experimental protocol for this common compound is not typically published as
a standalone document, the following outlines the standard methodology.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for determining the molecular weight and elucidating the
structure of volatile compounds such as 2-Methylnonane.[7]

e Principle: The sample is first vaporized and separated from other components in a mixture by
gas chromatography. The separated molecules then enter a mass spectrometer, where they
are ionized. The mass-to-charge ratio of the resulting ions is measured, allowing for the
determination of the molecular weight. The fragmentation pattern observed in the mass
spectrum provides structural information.

e General Protocol:

[¢]

Sample Preparation: A dilute solution of 2-Methylnonane in a volatile solvent (e.g.,
hexane or dichloromethane) is prepared.

o Injection: A small volume of the sample is injected into the gas chromatograph.

o Separation: The sample travels through a capillary column, and its components are
separated based on their boiling points and interactions with the column's stationary
phase.

o lonization: As 2-Methylnonane elutes from the column, it enters the mass spectrometer
and is ionized, typically by electron impact (El).

o Detection: The mass analyzer separates the ions based on their mass-to-charge ratio, and
a detector records their abundance. The peak corresponding to the intact molecular ion
(M+) reveals the molecular weight.

2. Elemental Analysis

o Principle: This technique determines the percentage composition of carbon and hydrogen in
a sample. A known mass of the compound is combusted, and the resulting amounts of
carbon dioxide and water are measured. This data is used to calculate the empirical formula.
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e General Protocol:

o

A precisely weighed sample of 2-Methylnonane is combusted in a stream of pure oxygen.
o The combustion products (COz and Hz20) are passed through separate absorption tubes.

o The mass increase in each tube is measured to determine the mass of CO2 and H20
produced.

o From these masses, the percentage of carbon and hydrogen in the original sample is
calculated.

o The empirical formula is determined from these percentages. Combined with the
molecular weight from mass spectrometry, the molecular formula is confirmed.

Logical Relationship: Molecular Weight Calculation

The molecular weight of a compound is a direct function of its molecular formula and the atomic
weights of its constituent elements. The diagram below illustrates this fundamental relationship
for 2-Methylnonane.

Molecular Formula

CioH22
Carbon (C) Atomic Weight of C Hydrogen (H) Atomic Weight of H
10 atoms ~12.01 amu 22 atoms ~1.008 amu

Total Mass from H
22 *1.008 = 22.176 amu

Total Mass from C
10*12.01 =120.1 amu

Molecular Weight
~142.28 g/mol
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Caption: Calculation of 2-Methylnonane's molecular weight from its formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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